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Compound of Interest

Compound Name: 1-Chloroethyl chloroformate

Cat. No.: B140570 Get Quote

1-Chloroethyl Chloroformate: A Comprehensive
Technical Guide
CAS Number: 50893-53-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 1-Chloroethyl chloroformate (ACE-Cl), a versatile

and highly reactive reagent widely utilized in organic synthesis, particularly within the

pharmaceutical industry. This document covers its chemical and physical properties, synthesis

methodologies, key applications with detailed mechanistic insights, and comprehensive safety

and handling protocols.

Chemical and Physical Properties
1-Chloroethyl chloroformate is a colorless liquid with a pungent odor.[1] It is a crucial

intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[2] Its key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₃H₄Cl₂O₂ [3]

Molecular Weight 142.97 g/mol [3]

Appearance Clear, colorless liquid [3]

Boiling Point 117-119 °C [4]

Melting Point -65 °C [4]

Density 1.295 - 1.325 g/mL at 20-25 °C [4]

Refractive Index (n²⁰/D) 1.422 [5]

Flash Point 45 °C (closed cup) [4]

Solubility

Soluble in most organic

solvents (e.g., acetone,

toluene, chloroform, THF)

[4]

Reactivity
Reacts with water, alcohols,

and amines
[4][6]

Synthesis of 1-Chloroethyl Chloroformate
The most common and established method for the synthesis of 1-Chloroethyl chloroformate
involves the reaction of acetaldehyde with phosgene or a phosgene equivalent like

triphosgene.[5] This electrophilic addition reaction is typically catalyzed to achieve high yields

and purity.

General Synthesis Pathway
The general chemical equation for the synthesis is as follows:

CH₃CHO + COCl₂ → CH₃CH(Cl)OCOCl

This reaction is often carried out in the presence of a catalyst to facilitate the process.
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Figure 1: General synthesis of 1-Chloroethyl chloroformate.

Detailed Experimental Protocols
Method 1: Using Phosgene and a Phase-Transfer Catalyst

This method is known for its high efficiency and yield.

Reactants: Acetaldehyde, Phosgene, Benzyltributylammonium chloride (catalyst).

Procedure: Phosgene is reacted with acetaldehyde with stirring in the presence of a catalytic

amount of benzyltributylammonium chloride. The reaction is performed under controlled

temperature conditions. Following the completion of the reaction, the desired product is

isolated and purified by distillation.[7]

Yield: This method can achieve yields of up to 96%.[7]

Method 2: Using Trichloromethyl Chloroformate (Diphosgene) and Pyridine

This method provides an alternative to using the highly toxic phosgene gas directly.
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Reactants: Acetaldehyde, Trichloromethyl chloroformate, Pyridine (catalyst).[7]

Procedure: To a reactor containing acetaldehyde and a catalytic amount of pyridine,

trichloromethyl chloroformate is added dropwise while maintaining the temperature between

20°C and 25°C. The reaction mixture is stirred for approximately 2 hours after the addition is

complete.[7][8] The final product can be analyzed by NMR to confirm its formation.[7]

Yield: A yield of 96.3% has been reported for this procedure.[7]

Key Applications in Organic Synthesis
1-Chloroethyl chloroformate is a valuable reagent with several important applications, most

notably in the dealkylation of tertiary amines and as a protecting group reagent.

N-Dealkylation of Tertiary Amines
One of the most significant applications of 1-Chloroethyl chloroformate is the selective N-

dealkylation of tertiary amines to yield secondary amines.[5] This transformation is crucial in the

synthesis of various pharmaceutical compounds and drug metabolites.[5] The reaction

proceeds under mild conditions and is often high-yielding.[3]

Mechanism of N-Dealkylation:

The reaction proceeds through a two-step mechanism involving the formation of a carbamate

intermediate, which is subsequently cleaved to afford the secondary amine.[5]

Carbamate Formation: The tertiary amine attacks the electrophilic carbonyl carbon of 1-
chloroethyl chloroformate, leading to the formation of a quaternary ammonium salt. This

intermediate then undergoes a nucleophilic substitution, where the chloride ion displaces an

alkyl group from the nitrogen, forming a stable carbamate and an alkyl chloride.

Carbamate Cleavage: The resulting carbamate intermediate is then cleaved, typically by

treatment with methanol, to yield the corresponding secondary amine.[2][5]
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Step 1: Carbamate Formation

Step 2: Carbamate Cleavage
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Figure 2: Mechanism of N-dealkylation using 1-Chloroethyl chloroformate.
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Protecting Group Chemistry
1-Chloroethyl chloroformate serves as a mild and highly effective reagent for the

deprotection of benzyl groups. This is particularly advantageous when dealing with molecules

containing functional groups that are sensitive to harsher debenzylation conditions. It is also

used in the formation of protecting groups for alcohols and amines during multi-step syntheses.

[6]

Synthesis of Pharmaceuticals
1-Chloroethyl chloroformate is a key intermediate in the synthesis of several important drugs.

Cefpodoxime Proxetil: In the synthesis of this cephalosporin antibiotic, 1-chloroethyl
chloroformate is reacted with isopropanol to form 1-chloroethyl isopropyl carbonate, a key

precursor.[9][10] This is then converted to 1-iodoethyl isopropyl carbonate, which is

subsequently reacted with the cefpodoxime acid core.[9][10][11]

Candesartan Cilexetil: This angiotensin II receptor antagonist is synthesized using a multi-

step process where a key step involves the condensation of a trityl candesartan intermediate

with 1-chloroethyl cyclohexyl carbonate.[12][13][14]

Safety and Handling
1-Chloroethyl chloroformate is a hazardous chemical and must be handled with appropriate

safety precautions in a well-ventilated area, preferably a fume hood.[15][16] It is flammable,

corrosive, and toxic upon inhalation or contact with skin.[16]
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Hazard Category Description Precautionary Measures

Flammability Flammable liquid and vapor.

Keep away from heat, sparks,

open flames, and other ignition

sources. Use non-sparking

tools.[16][17]

Toxicity

Harmful if swallowed or in

contact with skin. Toxic if

inhaled.

Avoid breathing vapors or mist.

Use only outdoors or in a well-

ventilated area. Wear

protective gloves, clothing,

eye, and face protection.[16]

[17]

Corrosivity
Causes severe skin burns and

eye damage.

Wear appropriate personal

protective equipment (PPE),

including chemical-resistant

gloves, safety goggles, and a

face shield.[15][17]

Reactivity
Reacts violently with water,

releasing toxic gas.

Store in a dry, cool, and well-

ventilated place away from

moisture and incompatible

materials such as bases,

strong oxidizing agents,

alcohols, and amines.[4][6]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[17]

Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of

water. Seek immediate medical attention.[17]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[17]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[17]
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Spill and Disposal:

In case of a spill, evacuate the area and ensure adequate ventilation.[15] Contain the spill with

an inert absorbent material.[15] Dispose of the waste in accordance with local, state, and

federal regulations.

This technical guide provides a comprehensive overview of 1-Chloroethyl chloroformate,

highlighting its importance as a versatile reagent in modern organic synthesis and drug

development. Researchers and scientists should always consult the latest Safety Data Sheet

(SDS) before handling this chemical and adhere to all recommended safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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